Methyl 3-methylthiopropionate
Methyl 3-methylthiopropionate
Methyl-3-methylthioproprionate, also known as methyl 3-(methylthio)propanoic acid or fema 2720, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl-3-methylthioproprionate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl-3-methylthioproprionate is primarily located in the cytoplasm. Methyl-3-methylthioproprionate exists in all eukaryotes, ranging from yeast to humans. Methyl-3-methylthioproprionate is a sweet, garlic, and onion tasting compound that can be found in alcoholic beverages and fruits. This makes methyl-3-methylthioproprionate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13532-18-8
VCID:
VC0076985
InChI:
InChI=1S/C5H10O2S/c1-7-5(6)3-4-8-2/h3-4H2,1-2H3
SMILES:
COC(=O)CCSC
Molecular Formula:
C5H10O2S
Molecular Weight:
134.2 g/mol
Methyl 3-methylthiopropionate
CAS No.: 13532-18-8
Main Products
VCID: VC0076985
Molecular Formula: C5H10O2S
Molecular Weight: 134.2 g/mol
| CAS No. | 13532-18-8 |
|---|---|
| Product Name | Methyl 3-methylthiopropionate |
| Molecular Formula | C5H10O2S |
| Molecular Weight | 134.2 g/mol |
| IUPAC Name | methyl 3-methylsulfanylpropanoate |
| Standard InChI | InChI=1S/C5H10O2S/c1-7-5(6)3-4-8-2/h3-4H2,1-2H3 |
| Standard InChIKey | DMMJVMYCBULSIS-UHFFFAOYSA-N |
| SMILES | COC(=O)CCSC |
| Canonical SMILES | COC(=O)CCSC |
| Density | 1.069-1.078 |
| Physical Description | colourless to pale yellow liquid with onion-like odou |
| Description | Methyl-3-methylthioproprionate, also known as methyl 3-(methylthio)propanoic acid or fema 2720, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl-3-methylthioproprionate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl-3-methylthioproprionate is primarily located in the cytoplasm. Methyl-3-methylthioproprionate exists in all eukaryotes, ranging from yeast to humans. Methyl-3-methylthioproprionate is a sweet, garlic, and onion tasting compound that can be found in alcoholic beverages and fruits. This makes methyl-3-methylthioproprionate a potential biomarker for the consumption of these food products. |
| Solubility | very slightly soluble in water, soluble in alcohol |
| PubChem Compound | 61641 |
| Last Modified | Nov 11 2021 |
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